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Compound of Interest

Compound Name: Boc-4-Oxo-Pro-OMe

Cat. No.: B558228 Get Quote

Essential Safety and Handling Guide for Boc-4-Oxo-
Pro-OMe
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for Boc-4-Oxo-Pro-OMe (CAS No. 102195-80-2), a key intermediate in various

synthetic applications. Adherence to these procedures is critical for ensuring laboratory safety

and operational integrity.

Immediate Safety and Handling Precautions
Boc-4-Oxo-Pro-OMe, also known as (S)-1-tert-Butyl 2-methyl 4-oxopyrrolidine-1,2-

dicarboxylate, is a compound that requires careful handling due to its potential health hazards.

Based on available safety data, it is harmful if swallowed or in contact with skin, and can cause

serious eye damage.[1]

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling Boc-4-Oxo-Pro-OMe:

Eye Protection: Chemical safety goggles or a face shield must be worn to prevent eye

contact.
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Always inspect gloves for integrity before use and dispose of them properly after handling

the compound.

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved N95 dust mask or a respirator with a particulate filter is necessary to prevent

inhalation.

Body Protection: A laboratory coat must be worn to protect against skin contact.

Quantitative Data Summary
The following table summarizes key quantitative data for Boc-4-Oxo-Pro-OMe and a closely

related compound, providing a quick reference for its physical and chemical properties.

Property Value

Chemical Name
(S)-1-tert-Butyl 2-methyl 4-oxopyrrolidine-1,2-

dicarboxylate

CAS Number 102195-80-2

Molecular Formula C₁₁H₁₇NO₅

Molecular Weight 243.26 g/mol [1]

Appearance White to off-white crystalline powder

Melting Point 102-105°C (decomposes)

Storage Temperature 2-8°C

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Boc-4-Oxo-Pro-OMe is crucial for minimizing risk.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.
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Don all required personal protective equipment.

Weighing and Transfer:

Handle the solid compound in a well-ventilated area to avoid dust formation.

Use a spatula or other appropriate tool for transferring the powder. Avoid creating dust

clouds.

If dissolving in a solvent, add the solid to the solvent slowly while stirring.

Reaction Setup:

Conduct all reactions involving Boc-4-Oxo-Pro-OMe within a fume hood.

Ensure all glassware is properly secured.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate any equipment that has come into contact with the compound.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Boc-4-Oxo-Pro-OMe and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all solid waste, including contaminated gloves, weigh paper, and empty containers,

in a designated and clearly labeled hazardous waste container.

Liquid waste, such as reaction mixtures or solutions containing the compound, should be

collected in a separate, compatible, and labeled hazardous waste container.

Labeling:
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All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"Boc-4-Oxo-Pro-OMe Waste." Avoid using abbreviations.

Storage:

Store waste containers in a designated satellite accumulation area with secondary

containment.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor for pickup and disposal.

Do not dispose of Boc-4-Oxo-Pro-OMe down the drain or in regular trash.

Experimental Protocol: Boc Deprotection of Boc-4-
Oxo-Pro-OMe
This protocol details a common procedure for the removal of the tert-butoxycarbonyl (Boc)

protecting group, a fundamental step in peptide synthesis and other organic transformations.

Materials:

Boc-4-Oxo-Pro-OMe

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or argon supply

Rotary evaporator

Saturated sodium bicarbonate solution
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Brine

Anhydrous sodium sulfate

Standard glassware for extraction

Procedure:

Reaction Setup:

In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve

Boc-4-Oxo-Pro-OMe in dichloromethane (DCM).

Deprotection:

Cool the solution to 0°C using an ice bath.

Slowly add an excess of trifluoroacetic acid (TFA) to the stirred solution.

Allow the reaction to warm to room temperature and stir for 1-2 hours, or until thin-layer

chromatography (TLC) indicates the complete consumption of the starting material.

Workup:

Remove the solvent and excess TFA under reduced pressure using a rotary evaporator.

Re-dissolve the residue in a suitable organic solvent, such as ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (to

neutralize the acid), water, and brine.

Isolation:

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

deprotected product.

Further purification can be achieved by chromatography if necessary.
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Boc-4-Oxo-Pro-
OMe, from initial preparation to final disposal.
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Safe Handling Workflow for Boc-4-Oxo-Pro-OMe
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Conduct Reaction in Fume Hood

Clean Work Area Collect Solid and Liquid Waste Separately

Decontaminate Equipment

Wash Hands Thoroughly
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Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for handling Boc-4-Oxo-Pro-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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